Cas no 105-73-7 (2-Butenedioic acid(2Z)-, 1,4-di(9Z)-9-octadecen-1-yl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1,4-di(9Z)-9-octadecen-1-yl ester
• CAS No: 105-73-7
• MF: C₄₀H₇₂O₄
• MW: 616.99729347229
• CID: 208310
• PubChem ID: 20838730
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 1,4-di(9Z)-9-octadecen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1,4-di(9Z)-9-octadecen-1-yl ester
• bis[(E)-octadec-9-enyl] (E)-but-2-enedioate
• di-(9E)-octadec-9-en-1-yl (2E)-but-2-enedioate
• Dioleyl maleate
• W-109389
• Di((Z)-octadec-9-en-1-yl) maleate
• 2-Butenedioic acid (Z)-, di-9-octadecenyl ester, (Z,Z)-
• SCHEMBL181196
• EINECS 203-325-8
• MALEIC ACID, DI-9-OCTADECENYL ESTER
• 1,4-Di(9Z)-9-octadecen-1-yl (2Z)-2-butenedioate
• W14H6JVY55
• DIOLEYL MALEATE; 2-BUTANEDIOIC ACID (Z)-, DI-9-OCTADECENYL ESTER (Z,Z)-
• DTXSID301242511
• 2-BUTENEDIOIC ACID (2Z)-, 1,4-DI(9Z)-9-OCTADECEN-1-YL ESTER
• KRFDIKFDEHAOAL-GSYQBMALSA-N
• NS00041370
• 105-73-7
• UNII-W14H6JVY55
• 2-Butenedioic acid (2Z)-, di-(9Z)-9-octadecenyl ester
• MALEIC ACID, DI(Z)-9-OCTADECENYL ESTER
• Q27292175

• Inchi： 1S/C40H72O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-43-39(41)35-36-40(42)44-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,35-36H,3-16,21-34,37-38H2,1-2H3/b19-17-,20-18-,36-35-
• InChI Key： KRFDIKFDEHAOAL-GSYQBMALSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 616.54306077g/mol
• Monoisotopic Mass: 616.54306077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16
• Topological Polar Surface Area: 52.6Ų